1,1-Dimethylhydrazine
1,1-Dimethylhydrazine
1,1-dimethylhydrazine appears as a clear colorless liquid with an ammonia-like odor. Flash point 0°F. Corrosive to the skin. Less dense than water and soluble in water. Vapors are heavier than air and very toxic by inhalation, attacking the eyes and respiratory system. Prolonged exposure of containers to heat may result in their violent rupturing and rocketing due to decomposition. Generates toxic oxides of nitrogen when burned. Vapors may travel to a source of ignition and a flame can flashback to the source of vapors. Used as a rocket propellant and to make other chemicals.
1,1-dimethylhydrazine is a member of the class of hydrazines that is hydrazine substituted by two methyl groups at position 1. It has a role as a carcinogenic agent, a teratogenic agent and a fuel. It derives from a hydrazine.
1,1-Dimethylhydrazine is primarily used as a high-energy fuel in military applications and as a rocket propellant and fuel for thrusters. Acute (short-term) inhalation exposure of humans to 1,1- dimethylhydrazine results in nose and throat irritation, mild conjunctivitis, nausea, and vomiting. It is also highly corrosive and irritating to the skin, eyes, and mucous membranes. Liver damage in humans may occur from chronic (long-term) exposure to 1,1-dimethylhydrazine. No information is available on the reproductive, developmental, or carcinogenic effects of 1,1-dimethylhydrazine in humans. Carcinogenic effects have been observed in animals exposed to 1,1-dimethylhydrazine by inhalation and orally, predominantly to the lung and liver. EPA has not classified 1,1-dimethylhydrazine for potential carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 1,1- dimethylhydrazine as a Group 2B, the chemical is possibly carcinogenic to humans.
1,1-dimethylhydrazine is a member of the class of hydrazines that is hydrazine substituted by two methyl groups at position 1. It has a role as a carcinogenic agent, a teratogenic agent and a fuel. It derives from a hydrazine.
1,1-Dimethylhydrazine is primarily used as a high-energy fuel in military applications and as a rocket propellant and fuel for thrusters. Acute (short-term) inhalation exposure of humans to 1,1- dimethylhydrazine results in nose and throat irritation, mild conjunctivitis, nausea, and vomiting. It is also highly corrosive and irritating to the skin, eyes, and mucous membranes. Liver damage in humans may occur from chronic (long-term) exposure to 1,1-dimethylhydrazine. No information is available on the reproductive, developmental, or carcinogenic effects of 1,1-dimethylhydrazine in humans. Carcinogenic effects have been observed in animals exposed to 1,1-dimethylhydrazine by inhalation and orally, predominantly to the lung and liver. EPA has not classified 1,1-dimethylhydrazine for potential carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 1,1- dimethylhydrazine as a Group 2B, the chemical is possibly carcinogenic to humans.
Brand Name:
Vulcanchem
CAS No.:
57-14-7
VCID:
VC21262589
InChI:
InChI=1S/C2H8N2/c1-4(2)3/h3H2,1-2H3
SMILES:
CN(C)N
Molecular Formula:
C2H8N2
NH2-N(CH3)2
C2H8N2
NH2-N(CH3)2
C2H8N2
Molecular Weight:
60.1 g/mol
1,1-Dimethylhydrazine
CAS No.: 57-14-7
Cat. No.: VC21262589
Molecular Formula: C2H8N2
NH2-N(CH3)2
C2H8N2
Molecular Weight: 60.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,1-dimethylhydrazine appears as a clear colorless liquid with an ammonia-like odor. Flash point 0°F. Corrosive to the skin. Less dense than water and soluble in water. Vapors are heavier than air and very toxic by inhalation, attacking the eyes and respiratory system. Prolonged exposure of containers to heat may result in their violent rupturing and rocketing due to decomposition. Generates toxic oxides of nitrogen when burned. Vapors may travel to a source of ignition and a flame can flashback to the source of vapors. Used as a rocket propellant and to make other chemicals. 1,1-dimethylhydrazine is a member of the class of hydrazines that is hydrazine substituted by two methyl groups at position 1. It has a role as a carcinogenic agent, a teratogenic agent and a fuel. It derives from a hydrazine. 1,1-Dimethylhydrazine is primarily used as a high-energy fuel in military applications and as a rocket propellant and fuel for thrusters. Acute (short-term) inhalation exposure of humans to 1,1- dimethylhydrazine results in nose and throat irritation, mild conjunctivitis, nausea, and vomiting. It is also highly corrosive and irritating to the skin, eyes, and mucous membranes. Liver damage in humans may occur from chronic (long-term) exposure to 1,1-dimethylhydrazine. No information is available on the reproductive, developmental, or carcinogenic effects of 1,1-dimethylhydrazine in humans. Carcinogenic effects have been observed in animals exposed to 1,1-dimethylhydrazine by inhalation and orally, predominantly to the lung and liver. EPA has not classified 1,1-dimethylhydrazine for potential carcinogenicity. The International Agency for Research on Cancer (IARC) has classified 1,1- dimethylhydrazine as a Group 2B, the chemical is possibly carcinogenic to humans. |
|---|---|
| CAS No. | 57-14-7 |
| Molecular Formula | C2H8N2 NH2-N(CH3)2 C2H8N2 |
| Molecular Weight | 60.1 g/mol |
| IUPAC Name | 1,1-dimethylhydrazine |
| Standard InChI | InChI=1S/C2H8N2/c1-4(2)3/h3H2,1-2H3 |
| Standard InChI Key | RHUYHJGZWVXEHW-UHFFFAOYSA-N |
| SMILES | CN(C)N |
| Canonical SMILES | CN(C)N |
| Boiling Point | 147 °F at 760 mm Hg (EPA, 1998) 63.9 °C 63.9 °C at 760 mm Hg 64 °C 147°F |
| Colorform | CLEAR, COLORLESS LIQUID Colorless liquid |
| Flash Point | 5 °F (EPA, 1998) -15 °C, 5 °F (closed cup) -15 °C c.c. 5°F |
| Melting Point | -72 °F (EPA, 1998) -58.0 °C -58 °C -72°F |
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